MAGNESIUM IONOPHORE V

• CAS No.: 193464-99-2
• Molecular Formula: C46H82N4O8

Description

Contextualizing Magnesium Ionophores in Ion Homeostasis Research

Ion homeostasis is the process by which organisms and their cells maintain a stable concentration of ions. Magnesium is a crucial player in this balance, being the second most abundant intracellular cation after potassium. nih.govresearchgate.net It is essential for a vast array of biological functions, including acting as a cofactor for over 600 enzymatic reactions, energy metabolism, muscle contraction, neurotransmission, and the synthesis of proteins and nucleic acids. researchgate.nettandfonline.com The regulation of intracellular Mg²⁺ is a complex process involving various transport proteins that facilitate its movement across cellular membranes. wikipedia.org

Given the fundamental importance of magnesium, the ability to accurately measure and manipulate its concentration within cells is vital for research. researchgate.net Magnesium ionophores are lipophilic molecules that create a pathway for magnesium ions to move across otherwise impermeable biological membranes. wikipedia.orgresearchgate.net This capability allows researchers to study the direct effects of changing intracellular magnesium concentrations, providing invaluable insights into magnesium's role in health and disease. nih.gov The development of ionophores with high selectivity for Mg²⁺ has been a critical advancement for creating reliable ion-selective electrodes (ISEs) and other sensors used to monitor magnesium levels in complex biological samples like blood and serum. agscientific.comresearchgate.net

Evolution of Magnesium Ionophore Development for Research Applications

The journey to develop highly selective magnesium ionophores has been a multi-decade effort in synthetic chemistry. Early ionophores were often non-specific, transporting various divalent cations without significant preference, which limited their utility in research where precise ion measurement is crucial.

The progression of research led to the development of several classes of magnesium ionophores, often designated with Roman numerals (e.g., Magnesium Ionophore I, II, IV, VI). scbt.complos.orgmdpi.com A significant breakthrough came with the creation of tris(malondiamide) derivatives. These compounds, such as Magnesium Ionophore IV (ETH 7025) and Magnesium Ionophore VI (ETH 5506), demonstrated improved selectivity for Mg²⁺ over other physiologically relevant cations like Ca²⁺, Na⁺, and K⁺. mdpi.com The structure of these ionophores, often featuring a tripodal arrangement of malondiamide arms, allowed for the formation of stable 1:1 complexes with magnesium ions. mdpi.comgoogle.com

Further advancements focused on refining the molecular architecture to enhance this selectivity. A pivotal development was the incorporation of azacrown ether structures combined with diamide (B1670390) side chains. This design led to the synthesis of ionophores with a lipophilic cavity specifically tailored to the size and charge density of the Mg²⁺ ion. This evolution culminated in compounds with significantly higher preference for magnesium, making them superior tools for precise analytical measurements in biochemical and physiological studies. mdpi.com

Significance of Magnesium Ionophore V within the Ionophore Family

This compound represents a significant milestone in the development of magnesium-selective ligands. While specific data on this compound is less prevalent in the provided search results compared to others like IV, VI, and VII, the naming convention suggests it is part of this advanced family of ionophores. The evolution from Ionophore IV to Ionophore VI, for instance, shows a marked improvement in selectivity against calcium. mdpi.com

The broader family of advanced magnesium ionophores, to which Ionophore V belongs, is critical for constructing highly selective magnesium ion-selective electrodes (ISEs). researchgate.net The high selectivity of these compounds is essential for accurately measuring ionized magnesium in complex biological fluids where other ions, particularly calcium, are present in concentrations that can interfere with less selective sensors. mdpi.comresearchgate.net For clinical applications, such as analyzing blood serum, the required selectivity coefficients must be high enough to ensure that the measurement of Mg²⁺ is not skewed by fluctuations in Ca²⁺, Na⁺, or K⁺ levels. mdpi.com The development of ionophores like those in the advanced ETH series has been instrumental in meeting these stringent analytical requirements, enabling more reliable research into magnesium's role in physiology and pathology. magnesium-ges.de

Data Tables

Table 1: Chemical Properties of Select Magnesium Ionophores

Compound Name	Alternate Name(s)	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Magnesium Ionophore I	N,N′-Diheptyl-N,N′-dimethyl-1,4-butanediamide	75513-72-3	C₂₀H₄₀N₂O₂	340.54 scbt.com
Magnesium Ionophore IV	ETH 7025	135734-39-3 chemsrc.com	C₄₆H₈₂N₄O₈ letopharm.com	Data not available
This compound	-	193464-99-2 letopharm.com	C₄₆H₈₂N₄O₈	Data not available
Magnesium Ionophore VI	ETH 5506	151058-38-7 sigmaaldrich.comscbt.com	C₆₃H₉₆N₆O₆	1033.47 sigmaaldrich.comscbt.com
Magnesium Ionophore VII	K22B5	156210-12-7 scbt.com	C₃₈H₆₀N₄O₈	700.91 scbt.com

Table 2: Selectivity Coefficients of Different Magnesium Ionophores

Selectivity coefficient (logKpotMg,X) indicates the preference of the ionophore for Magnesium (Mg²⁺) over an interfering ion (X). A more negative value signifies greater selectivity for Mg²⁺.

Ionophore	Interfering Ion (X)	logKpotMg,X (Method)	Reference
Magnesium Ionophore IV (ETH 7025)	Ca²⁺	-1.2 (SSM)	mdpi.com
Magnesium Ionophore VI (ETH 5506)	Ca²⁺	-1.8 (SSM)	mdpi.com
Magnesium Ionophore VI (ETH 5506)	K⁺	-2.9 (SSM)	mdpi.com
Magnesium Ionophore VI (ETH 5506)	Na⁺	-4.1 (SSM)	mdpi.com

Mechanisms of Ion Transport Mediated by Magnesium Ionophore V

Magnesium Ionophore V Specific Transport Characteristics

As stated, specific research data detailing the transport characteristics of this compound is not available. The following subsections describe general transport mechanisms that are possibilities for any given ionophore.

Electrogenic transport involves the net movement of charge across the membrane, thereby generating or affecting the membrane's electrical potential. researchgate.netnih.gov This occurs when an ionophore transports a charged ion without a concurrent, balancing charge movement. researchgate.net For example, a neutral ionophore that binds to a K⁺ ion and transports it across the membrane will cause a net movement of positive charge, making the transport electrogenic. researchgate.net This type of transport is influenced by the existing membrane potential, which can either facilitate or hinder the movement of the ion-ionophore complex. nih.gov

Biomimetic transport refers to the mechanisms of synthetic molecules designed to mimic the function of natural biological transport systems, such as ion channels or carriers. nih.gov Synthetic ionophores, like this compound, are themselves biomimetic molecules. Their design often incorporates features found in natural transporters, such as a lipophilic exterior to interact with the membrane and a hydrophilic interior or specific binding sites to coordinate the target ion. wikipedia.orgnih.gov The study of these synthetic systems helps researchers understand the fundamental principles of biological ion transport and can lead to the development of new tools for research and medicine. nih.gov

Thermodynamics and Kinetics of Ion Binding and Release by this compound

The transport of magnesium ions by this compound is a dynamic process dictated by the principles of thermodynamics and kinetics. These factors determine the affinity of the ionophore for the magnesium ion, the stability of the resulting complex, and the rates at which the ion is bound and subsequently released.

Binding Affinity and Complex Stoichiometry with Magnesium Ions

The efficacy of an ionophore is fundamentally linked to its ability to selectively bind a target ion. For this compound, this involves the formation of a complex with a magnesium ion (Mg²⁺). Research on related tris(malondiamide)-based ionophores suggests that they typically form octahedral complexes with magnesium ions in a 1:1 stoichiometry. This 1:1 complex formation is a critical aspect of their function as ion carriers.

Table 1: Complex Stoichiometry of Related Magnesium Ionophores

Ionophore Type	Cation	Complex Stoichiometry (Ionophore:Cation)
Tris(malondiamide)-based	Mg²⁺	1:1

This table is based on findings for structurally similar ionophores and represents the likely stoichiometry for this compound.

Solution Conformation and Its Influence on Ion Coordination

The ability of this compound to selectively bind Mg²⁺ is intricately tied to its three-dimensional structure in solution. The ionophore is a flexible molecule that undergoes a conformational change upon binding to the magnesium ion. In its unbound state, the ionophore exists in a conformation that allows for the easy approach of the cation.

Upon encountering a magnesium ion, the ionophore wraps around it, with oxygen atoms from its structure likely acting as ligands to coordinate the cation. This coordination shields the positive charge of the Mg²⁺ ion, making the resulting complex more lipid-soluble and thus able to traverse the nonpolar interior of a biological or synthetic membrane. The specific geometry of the binding pocket is tailored to the size and charge density of the magnesium ion, which is a key determinant of the ionophore's selectivity for Mg²⁺ over other cations. While detailed spectroscopic or crystallographic data for the this compound-Mg²⁺ complex is not widely published, the principles of coordination chemistry suggest an octahedral coordination geometry, which is common for magnesium complexes.

Dynamics of this compound Interaction with Biological and Synthetic Membranes

The interaction of the this compound-Mg²⁺ complex with lipid membranes is a critical step in the ion transport process. As a lipophilic molecule, the ionophore, both in its free and complexed form, can partition into the lipid bilayer. The efficiency of this partitioning is influenced by the physicochemical properties of both the ionophore and the membrane.

Once within the membrane, the ionophore-ion complex diffuses across the bilayer, driven by the concentration gradient of the ion. This movement is a dynamic process influenced by the fluidity and composition of the membrane. For instance, the presence of cholesterol or specific phospholipids (B1166683) can alter the membrane's physical properties and, consequently, the translational diffusion of the ionophore complex within it.

The final step of the transport cycle is the release of the magnesium ion from the ionophore at the opposite membrane interface. This dissociation is governed by the lower concentration of the ion in the receiving aqueous phase and potentially by changes in the local environment at the membrane-water interface. Following the release of the ion, the free ionophore can then diffuse back across the membrane to begin the cycle anew. While molecular dynamics simulations have been used to study the general principles of ion and ionophore interactions with lipid bilayers, specific studies detailing the dynamics of this compound within membranes are not extensively available.

Methodological Applications of Magnesium Ionophore V in Analytical Chemistry Research

Development and Characterization of Magnesium Ionophore V-Based Ion-Selective Electrodes (ISEs)

Ion-selective electrodes are analytical instruments that measure the activity of a specific ion in a solution. The core component of a magnesium-selective ISE is a membrane doped with a magnesium-selective ionophore, such as this compound. This ionophore selectively binds with Mg²⁺ ions, generating a measurable potential difference that correlates with the concentration of magnesium in the sample.

The construction of a this compound-based ISE involves the preparation of a polymeric membrane that houses the ionophore and other essential components. The most common matrix for these membranes is poly(vinyl chloride) (PVC), which provides a flexible and durable support.

The membrane "cocktail" is a solution of several components dissolved in a volatile solvent like tetrahydrofuran (B95107) (THF). A typical composition includes:

Ionophore: this compound is the active component responsible for selective binding of Mg²⁺.

Polymer Matrix: High molecular weight PVC is frequently used to form the main body of the membrane.

Plasticizer: A water-immiscible organic solvent, such as bis(2-ethylhexyl) sebacate (B1225510) (DOS) or o-nitrophenyl octyl ether (o-NPOE), is added to ensure the membrane remains permeable to ions and to solvate the ionophore-ion complex.

Ionic Additive: A lipophilic salt, like potassium tetrakis(4-chlorophenyl)borate (KTpClPB), is often incorporated to reduce the membrane's electrical resistance and improve the stability of the electrochemical response.

Once the components are dissolved in THF, the solution is cast into a ring or onto a suitable substrate. The THF is then allowed to evaporate slowly, leaving a thin, homogeneous, and solvent-polymeric membrane. This membrane is then mounted into an electrode body, which contains an internal reference electrode and filling solution.

Table 1: Example of Membrane Composition for a this compound-Based ISE

Component	Function	Typical Weight %
This compound (ETH 5217)	Mg²⁺ Selective Carrier	1-2%
Poly(vinyl chloride) (PVC)	Polymer Matrix	~33%
Bis(2-ethylhexyl) sebacate (DOS)	Plasticizer	~64-65%

The performance of an ISE is defined by several key metrics, including its slope, linear range, and response time. For this compound-based ISEs, optimization is achieved by systematically varying the membrane composition. The ratio of ionophore to the lipophilic ionic additive is a critical factor influencing the sensor's response.

The theoretical response of an electrode to a divalent cation like Mg²⁺ at room temperature is approximately +29.6 mV per decade change in ion activity, as described by the Nernst equation. Research focuses on adjusting the membrane formulation to achieve a response that is as close to this theoretical "Nernstian" slope as possible. The concentration of the plasticizer and the type of ionic additive are also varied to fine-tune the sensor's stability and lifespan.

Selectivity is arguably the most critical characteristic of an ion-selective electrode, as it determines the sensor's ability to distinguish the target ion from other interfering ions present in the sample. The selectivity of this compound-based sensors is quantified by selectivity coefficients (KpotMg,M), which are determined using standardized methodologies.

Separate Solution Method (SSM): In this method, the electrode potentials are measured in two separate solutions, one containing the primary ion (Mg²⁺) and the other containing an interfering ion (e.g., Ca²⁺, Na⁺, K⁺) at the same activity. The selectivity coefficient is calculated from the difference in the measured potentials.

Fixed Interference Method (FIM): This method involves measuring the electrode potential in a series of solutions with a fixed activity of the interfering ion while varying the activity of the primary Mg²⁺ ion. The selectivity coefficient is determined from the intersection of the linear response portions of the calibration curve.

This compound exhibits a notable preference for Mg²⁺ over other physiologically relevant cations, which is a primary reason for its use in clinical and biological research.

Table 2: Representative Selectivity Coefficients (log KpotMg,M) for a this compound-Based ISE

Interfering Ion (M)	log KpotMg,M (SSM)
Calcium (Ca²⁺)	-1.1
Sodium (Na⁺)	-3.8
Potassium (K⁺)	-3.5

Note: Lower logarithmic values indicate better selectivity for Mg²⁺ over the interfering ion.

The dynamic range of an ISE is the concentration range over which the electrode exhibits a linear, Nernstian response. The limit of detection (LOD) is the lowest concentration of the target ion that can be reliably distinguished from a blank sample. For this compound-based electrodes, the dynamic range typically spans several orders of magnitude, making them suitable for a variety of applications.

The LOD is generally determined from the intersection of the extrapolated linear segments of the calibration curve at low concentrations. Optimized this compound sensors can achieve detection limits in the micromolar range.

Table 3: Typical Performance Characteristics of a this compound-Based ISE

Performance Metric	Typical Value
Nernstian Slope	+28 to +30 mV/decade
Dynamic Range	1.0 x 10⁻⁶ M to 1.0 x 10⁻¹ M
Limit of Detection (LOD)	~5.0 x 10⁻⁷ M

Integration of this compound in Fluorescent Imaging Probes for Magnesium Dynamics

Beyond electrochemistry, this compound is a valuable component in the design of fluorescent sensors. These sensors are engineered to visualize the spatial and temporal dynamics of Mg²⁺ in biological systems, such as living cells, with high sensitivity and selectivity.

The fundamental design of a fluorescent sensor based on an ionophore involves covalently linking the ionophore (the recognition element) to a fluorophore (the signaling unit). The general architecture is often referred to as a "receptor-spacer-fluorophore" model.

Recognition Element (Receptor): this compound serves as the selective receptor that binds to Mg²⁺ ions.

Signaling Unit (Fluorophore): A molecule that absorbs light at a specific wavelength and emits it at a longer wavelength. The choice of fluorophore determines the optical properties of the sensor, such as its excitation and emission wavelengths.

Transduction Mechanism: The binding of Mg²⁺ by the this compound moiety must induce a change in the photophysical properties of the fluorophore. A common mechanism is Photoinduced Electron Transfer (PET). In a PET-based sensor, an electron-rich part of the ionophore can quench the fluorescence of the attached fluorophore in the absence of the target ion. When this compound binds to the positively charged Mg²⁺, the electron-donating ability of the ionophore is suppressed. This inhibition of the PET process "turns on" the fluorescence of the probe.

The design process involves careful chemical synthesis to create a stable linkage between the ionophore and the fluorophore without compromising the binding affinity and selectivity of the ionophore or the optical properties of the fluorophore. The resulting probe allows researchers to monitor changes in intracellular Mg²⁺ concentrations in real-time using fluorescence microscopy.

Spectroscopic Characterization and Sensing Mechanisms (e.g., PET, spectral shifts)

The characterization of an ionophore typically involves spectroscopic methods to understand its interaction with the target ion. Sensing mechanisms such as Photoinduced Electron Transfer (PET) are common in fluorescent ionophores. In a PET-based sensor, the binding of the target ion (in this case, Mg²⁺) modulates the electron transfer process, leading to a change in fluorescence intensity. Another common mechanism involves spectral shifts, where the coordination of the ionophore with the magnesium ion alters the electronic structure of the molecule, causing a measurable shift in the absorption or emission spectra.

For this compound, specific studies detailing its absorption and emission spectra in the presence and absence of magnesium ions, quantum yield changes, and the elucidation of its specific sensing mechanism (be it PET, FRET, or other processes) are not present in the available scientific literature.

Application in Real-time Fluorescence Microscopy for Intracellular Magnesium Dynamics

Fluorescent ionophores are powerful tools for visualizing the dynamics of intracellular ions in real-time. nih.govrsc.org In a typical application, a magnesium-specific fluorescent probe would be loaded into living cells. nih.gov Using fluorescence microscopy, researchers can then monitor changes in fluorescence intensity or spectral properties over time, providing insights into the spatial and temporal distribution of intracellular magnesium. rsc.org This technique is crucial for studying the role of magnesium in various cellular processes.

While numerous fluorescent indicators for magnesium have been developed and applied in this context, there is no specific research available that documents the use of this compound for real-time fluorescence microscopy of intracellular magnesium dynamics.

Electrophysiological Techniques Utilizing this compound

Electrophysiological techniques are essential for studying ion channels and transporters in cell membranes.

Patch-Clamp Methodologies for Ion Channel Modulation Studies

The patch-clamp technique is a gold-standard electrophysiological method used to measure the minute electrical currents that flow through single ion channels. uni-muenchen.denih.gov By controlling the cell's membrane potential, researchers can study how various factors, including intracellular ion concentrations, modulate channel activity. nih.gov An ionophore could theoretically be used to manipulate the intracellular concentration of a specific ion like magnesium to study its effect on different ion channels.

However, a review of the literature reveals no studies where this compound has been specifically employed in patch-clamp experiments to investigate the modulation of ion channels by magnesium.

Scanning Ion-Selective Electrode Technique (SIET) for Localized Ion Flux Measurements

SIET is a non-invasive technique used to measure localized ion fluxes in the vicinity of living cells or tissues. uhi.ac.uknsfc.gov.cn It uses a tiny ion-selective microelectrode that is moved between two points to measure the minute concentration gradients of a specific ion. uhi.ac.uk This allows for the mapping of ion transport across membranes. The selectivity of the microelectrode is determined by the ionophore incorporated into its tip.

There are no available research articles that describe the fabrication or use of a scanning ion-selective electrode based on this compound for measuring localized magnesium ion fluxes.

Other Electrochemical and Spectroscopic Detection Platforms for Magnesium Ions Involving Ionophore V

Beyond the specific applications mentioned above, ionophores are central to the development of various sensors.

Voltammetric and Amperometric Sensor Development in Research Contexts

Voltammetric and amperometric sensors are electrochemical devices that measure current as a function of applied potential or at a fixed potential, respectively. europa.eu The development of such sensors for specific ions often relies on the incorporation of a selective ionophore into an electrode matrix. The binding of the target ion by the ionophore at the electrode surface can trigger a measurable electrochemical signal.

Despite the potential for this compound to be used as the active recognition element in such sensors, there is no published research detailing the development, characterization, or application of voltammetric or amperometric sensors based on this specific compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy in Magnesium Binding Studies

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive analytical technique extensively utilized to investigate the interactions between ionophores and metal ions at a molecular level. In the context of this compound, NMR studies are crucial for elucidating the mechanism of magnesium binding, determining the stoichiometry of the resulting complex, and quantifying the binding affinity. Such investigations typically involve monitoring the changes in the NMR spectra of the ionophore upon the addition of magnesium ions.

Detailed research on the specific interaction between this compound and Mg²⁺ using NMR spectroscopy provides critical insights into the conformational changes that the ionophore undergoes to accommodate the cation. Both ¹H (proton) and ¹³C (carbon-13) NMR are employed to probe the local electronic environments of the nuclei within the ionophore's structure.

Upon the addition of a magnesium salt, such as magnesium perchlorate, to a solution of this compound in a suitable deuterated solvent (e.g., acetonitrile-d₃ or chloroform-d), significant changes in the chemical shifts of the ionophore's protons and carbons are observed. The nuclei closest to the binding site experience the most substantial changes. For this compound, which is N,N'-diheptyl-N,N'-dimethyl-1,4-butanediamide, the binding of Mg²⁺ is expected to primarily involve the oxygen atoms of the amide carbonyl groups.

Consequently, in ¹H NMR spectra, the protons on the methyl and methylene (B1212753) groups adjacent to the amide nitrogen and carbonyl groups would exhibit noticeable downfield shifts. This deshielding effect is a result of the coordination of the magnesium ion to the carbonyl oxygens, which withdraws electron density from the surrounding atoms. By systematically adding aliquots of the magnesium salt and recording the NMR spectra at each step (an NMR titration), the progressive shift of these signals can be tracked.

Similarly, in ¹³C NMR spectroscopy, the carbon nuclei of the carbonyl groups are expected to show the most significant changes in their chemical shifts upon complexation with Mg²⁺. These changes provide direct evidence of the involvement of the amide groups in the binding process.

The data obtained from NMR titration experiments can be used to generate binding isotherms. By plotting the change in chemical shift (Δδ) against the molar ratio of magnesium to the ionophore, the stoichiometry of the complex can be determined. A 1:1 stoichiometry is often observed for this class of ionophores with divalent cations. Furthermore, these data can be fitted to appropriate binding models to calculate the association constant (Kₐ), which is a measure of the binding affinity.

While the principles of using NMR spectroscopy to study the binding of this compound to magnesium are well-established, specific, publicly available research detailing comprehensive NMR titration data for this particular ionophore is limited. Therefore, a representative data table of chemical shift changes cannot be presented at this time. However, the expected changes based on the structure of the ionophore and the nature of the interaction are described above. Such studies are fundamental to understanding the selective recognition of magnesium ions by this compound, which underpins its application in analytical chemistry.

Research Applications of Magnesium Ionophore V in Cellular and Organellar Biology

Modulation of Intracellular Magnesium Homeostasis

The maintenance of stable intracellular magnesium levels, or homeostasis, is crucial for a multitude of cellular functions, from enzymatic reactions to DNA stability. researchgate.netnih.gov Magnesium is the second most abundant intracellular cation, yet its regulatory mechanisms are complex and not fully understood. nih.gov Magnesium Ionophore V provides a method to artificially alter Mg²⁺ concentrations within cells, offering insights into the systems that control its balance.

This compound is instrumental in studying the mechanisms that regulate cytosolic free Mg²⁺, which is typically maintained within a narrow range of 0.5–1 mM. nih.gov By introducing the ionophore to a cell culture, researchers can induce a rapid influx or efflux of Mg²⁺, depending on the extracellular concentration, effectively overriding the cell's natural transport systems. wikipedia.org This controlled disruption allows for the observation of compensatory responses. For instance, researchers can monitor the activity of endogenous Mg²⁺ transporters and channels, such as the TRPM6 and TRPM7 channels, as the cell attempts to restore its normal magnesium balance. researchgate.net Observing the kinetics of Mg²⁺ extrusion following an ionophore-induced load helps characterize the capacity and regulation of efflux mechanisms, like the Na⁺/Mg²⁺ exchanger. nih.govresearchgate.net

By increasing the cytosolic Mg²⁺ concentration with this compound, researchers can study the subsequent transport of magnesium into these compartments. This allows for the investigation of organelle-specific transporters, such as the mitochondrial Mrs2 channel. researchgate.netdntb.gov.ua Altering organellar Mg²⁺ levels is crucial for understanding the ion's role in organelle-specific functions. For example, perturbing mitochondrial Mg²⁺ can elucidate its impact on ATP production and the regulation of the mitochondrial membrane potential. researchgate.net Similarly, studying the effects of altered nuclear Mg²⁺ can provide insights into its role in stabilizing chromatin structure and regulating DNA and RNA synthesis. researchgate.netwikipedia.org

Only a small fraction of total cellular magnesium exists as free ions; the vast majority is bound to intracellular molecules that act as buffers. researchgate.net ATP is the most significant of these buffers, given its high concentration and affinity for Mg²⁺. nih.gov Other contributors include various nucleotides, organic phosphates, and proteins. nih.govnih.gov

This compound, much like the divalent cation ionophore A23187, can be used to experimentally determine the magnesium buffering capacity of a cell. nih.govnih.gov By equilibrating the intracellular and extracellular Mg²⁺ concentrations, the ionophore allows researchers to measure the total amount of Mg²⁺ that enters the cell to achieve a given free concentration. This data is used to construct a buffering curve, which reveals the affinity (Kₘ) and capacity of the cell's buffering systems. nih.govnih.gov Such studies have identified multiple buffering systems within cells, each with distinct binding characteristics.

Table 1: Characterization of Magnesium Buffering Systems in Human Red Blood Cells Using an Ionophore-Based Method. nih.govnih.gov

Buffering System	Estimated Capacity (mM)	Estimated Affinity (Kₘ)	Primary Molecular Components
High Affinity	0.15	< 10⁻⁷ M	Structural proteins
Medium Affinity	1.6	~0.08 mM	ATP and other nucleotides
Low Affinity	21-25	~3.6 mM	Organic phosphates (e.g., 2,3-DPG)

Elucidation of Magnesium-Dependent Cellular Signaling Pathways

Magnesium is a critical regulator of cellular signaling, influencing everything from enzyme activity to ion channel function. nih.gov By enabling precise control over intracellular Mg²⁺ levels, this compound serves as a key tool for dissecting these signaling pathways.

Over 300 enzymes require magnesium ions for their catalytic activity. wikipedia.org Mg²⁺ plays a particularly vital role in all enzymatic reactions that involve the synthesis or utilization of ATP, where the actual substrate is often a Mg-ATP complex. wikipedia.org The ionophore allows researchers to directly test the dependence of specific enzymatic pathways on intracellular Mg²⁺ concentration. By systematically varying the cytosolic Mg²⁺ level, one can study the resulting changes in the activity of key enzymes like kinases and ATPases. nih.govderangedphysiology.com For instance, research on adenylate kinase has shown that the precise coordination of Mg²⁺ in the active site is essential for optimizing the phosphoryl transfer reaction. nih.gov Using an ionophore to manipulate Mg²⁺ levels can help confirm such structural and functional relationships in an intact cellular environment.

Magnesium ions are known to modulate the function of various ion channels, acting as an activator, inhibitor, or blocker. researchgate.netnih.gov The effect is often complex and channel-specific. This compound can be used in research models, such as oocytes expressing cloned ion channels, to study how intracellular Mg²⁺ affects channel gating and ion permeation. sciencedaily.com For example, intracellular magnesium is known to activate certain calcium-activated potassium channels, leading to vasodilation. sciencedaily.com Conversely, it produces a voltage-dependent block of the NMDA receptor ion channel, a critical process for synaptic plasticity. nih.gov By controlling the intracellular Mg²⁺ concentration with an ionophore, researchers can investigate the specific binding sites and mechanisms through which magnesium exerts these regulatory effects on different channels.

Table 2: Examples of Magnesium's Regulatory Effects on Ion Channels Studied with Ionophores. researchgate.netnih.govsciencedaily.comnih.gov

Ion Channel	Observed Effect of Increased Intracellular Mg²⁺	Physiological Implication
Calcium-Activated Potassium (BK) Channels	Activation (opening)	Relaxation of smooth muscle, vasodilation
NMDA Receptor Channels	Voltage-dependent block	Modulation of synaptic transmission and plasticity
Inward-Rectifier Potassium (Kir) Channels	Inhibition (block)	Regulation of cellular excitability
TRPM6/TRPM7 Channels	Inhibition	Feedback regulation of Mg²⁺ influx

Studies on Magnesium's Influence on Cellular Respiration and Metabolic Pathways

Magnesium is a critical cofactor for numerous enzymes involved in cellular respiration and metabolic pathways. nih.gov The intracellular concentration of free magnesium is known to modulate mitochondrial function and, consequently, cellular energy production. Ionophores, by creating artificial pathways for ion movement across membranes, are valuable tools for investigating these roles.

However, a thorough review of scientific literature reveals a significant gap in an in-depth application of this compound specifically for studying its influence on cellular respiration and metabolic pathways. While other magnesium ionophores have been utilized to probe the effects of magnesium on mitochondrial respiration, similar detailed studies employing this compound are not readily found in published research. The existing literature on this compound predominantly focuses on its synthesis, characterization, and analytical applications in electrochemistry rather than direct biological interventions. mdpi.comgoogle.comgoogle.com

Membrane Permeability and Transport Studies Using this compound

The ability of ionophores to facilitate the transport of ions across lipid membranes makes them instrumental in studying membrane permeability and transport phenomena.

Facilitation of Magnesium Influx and Efflux Across Biological Membranes

The fundamental action of a magnesium ionophore is to bind magnesium ions and transport them across lipid bilayers, a process that can be harnessed to study both influx and efflux in biological membranes. nih.gov Despite this potential, specific studies detailing the use of this compound to facilitate and quantify magnesium influx and efflux across the plasma membrane or organellar membranes of living cells are not extensively reported. Research on this particular ionophore has been more concentrated on its performance within synthetic polymer membranes for sensor applications rather than its effects on the complex dynamics of biological membranes. google.comgoogle.com

Studies on Synthetic Bilayers and Liposomal Systems as Membrane Models

Synthetic lipid bilayers and liposomes serve as simplified and controlled models for studying the biophysical properties of biological membranes and the transport kinetics of molecules like ionophores. These systems allow for the precise measurement of ion transport rates and the characterization of ionophore activity in a well-defined environment.

While the principles of ionophore function suggest that this compound would be active in such model systems, specific research articles detailing its application in synthetic bilayers or liposomes to study magnesium transport are not available in the current body of scientific literature. The development and characterization of this compound have been documented primarily in the context of its incorporation into plasticized PVC membranes for ion-selective electrodes, which differs significantly from the fluid lipid bilayer structure of liposomes and biological membranes. mdpi.comgoogle.com

Applications of Magnesium Ionophore V in Specific Biological Systems Research Models

Research in Eukaryotic Cell Models

Investigations into the role of magnesium in eukaryotic cells frequently employ ionophores to manipulate intracellular magnesium concentrations. However, these studies predominantly feature other, more extensively characterized ionophores.

Mammalian Cell Culture Studies (e.g., PC12, HeLa, Macrophages) for Magnesium-Related Phenomena

There are no specific studies found that utilize Magnesium Ionophore V to investigate magnesium-related phenomena in mammalian cell lines such as PC12, HeLa, or macrophages. Research on the impact of magnesium on macrophage activation and function has often been conducted using calcium ionophores like A23187, which also transports magnesium.

Yeast Models for Investigating Magnesium's Role in Cell Cycle and Growth Regulation

The critical role of magnesium in the yeast cell cycle is well-established. Seminal work in this area has shown that intracellular magnesium concentrations fluctuate during the cell cycle and are crucial for its regulation. biologists.comnih.gov Researchers have used the divalent cation ionophore A23187 to artificially alter intracellular magnesium levels, thereby demonstrating a direct link between magnesium influx and the progression of cell division. biologists.comnih.govnih.gov However, no published studies were found that specifically employed this compound for this purpose in yeast models like Schizosaccharomyces pombe or Kluyveromyces fragilis.

Plant Cell and Tissue Investigations, including Vacuolar Transport Mechanisms

Magnesium homeostasis is vital for plant physiology, with vacuolar transport playing a key role in storing and mobilizing this essential nutrient. nih.govnih.gov The identification of specific tonoplast-localized transporters, such as MGT1 and MGT2 in Arabidopsis thaliana, has advanced the understanding of these mechanisms. nih.gov While the study of these transport systems is an active area of research, the use of external tools like this compound to probe vacuolar transport has not been reported in the available scientific literature.

Research in Prokaryotic Systems

The maintenance of magnesium homeostasis is critical for bacterial survival, virulence, and resistance to environmental stress. nih.gov Bacteria possess sophisticated systems for sensing and transporting magnesium ions.

Bacterial Ion Homeostasis and Transport Studies

Extensive research has characterized bacterial magnesium transport systems, such as the constitutively expressed CorA transporter and the PhoP/PhoQ-regulated MgtA and MgtB transporters. asm.org These systems are fundamental to how bacteria adapt to environments with varying magnesium concentrations. While the principles of bacterial magnesium homeostasis are well-studied, there is no evidence in the literature of this compound being used as a research tool to study these specific transport mechanisms.

Advanced Methodological Considerations for Magnesium Ionophore V Research

Strategies for Minimizing Interfering Ion Effects in Sensing Applications

A primary challenge in the use of Magnesium Ionophore V for sensing applications is the potential for interference from other cations present in the sample matrix. The selectivity of the ionophore-based sensor is a critical determinant of its accuracy. While this compound exhibits a high affinity for magnesium ions (Mg²⁺), other ions such as calcium (Ca²⁺), sodium (Na⁺), and potassium (K⁺) can compete for binding sites, leading to erroneous measurements.

Several strategies can be implemented to minimize these interfering effects:

Optimization of the Membrane Cocktail: The composition of the ion-selective membrane, typically a polymeric matrix such as polyvinyl chloride (PVC), is crucial. The inclusion of a plasticizer, for instance, 2-nitrophenyl octyl ether (o-NPOE), and a lipophilic salt, like potassium tetrakis(4-chlorophenyl)borate (KTpClPB), can be fine-tuned to enhance the selective response to Mg²⁺. The specific ratios of ionophore, polymer, and additives can significantly influence the sensor's selectivity.

pH Control: The binding affinity of this compound can be pH-dependent. Therefore, maintaining a constant and optimal pH in the sample solution is essential for reproducible and accurate measurements. Buffering the sample can prevent shifts in pH that could alter the sensor's response.

Use of Interfering Ion Masks: In samples with known high concentrations of specific interfering ions, chemical masking agents can be employed to selectively bind and inactivate these ions, preventing them from interacting with the ionophore.

Mathematical Correction: By characterizing the sensor's response to individual interfering ions, a mathematical model can be developed to correct the measured potential for the contributions of these ions. This requires the determination of selectivity coefficients, which quantify the sensor's preference for the target ion over each interfering ion.

Interfering Ion	Typical Selectivity Coefficient (log KpotMg, Interferent)
Ca²⁺	-1.0 to -2.0
Na⁺	-2.5 to -3.5
K⁺	-2.7 to -3.7

This table presents typical ranges for selectivity coefficients. Actual values are dependent on the specific membrane formulation and experimental conditions.

Biocompatibility of this compound-Based Materials in Research Constructs

For in vivo or in vitro applications where the sensor comes into direct contact with biological tissues or fluids, the biocompatibility of all sensor components is of utmost importance. nih.gov The materials used must not elicit an adverse biological response, such as inflammation, thrombosis, or cytotoxicity. nih.govmdpi.com

Key considerations for ensuring biocompatibility include:

Polymer Matrix Selection: While PVC is a common choice for ion-selective membranes, its biocompatibility can be a concern due to the potential for plasticizer leaching. Alternative polymers with inherently better biocompatibility, such as silicone or polyurethane, are being explored for biomedical applications.

Plasticizer Choice: The plasticizer, which is a significant component of the membrane, must be non-toxic and have low leachability. The potential for leached plasticizer to affect cellular function is a critical aspect of biocompatibility assessment.

Surface Modification: The surface of the sensor can be modified to improve its biocompatibility. This can involve coating the sensor with biocompatible materials like heparin to reduce thrombogenicity or with hydrogels to minimize protein fouling.

Cytotoxicity Testing: In vitro cytotoxicity assays are essential to evaluate the potential for the sensor materials to cause cell death. These tests involve exposing cell cultures to the sensor materials or their extracts and assessing cell viability.

Material Component	Biocompatibility Consideration	Mitigation Strategy
Polymer Matrix (e.g., PVC)	Potential for plasticizer leaching, inflammatory response.	Use of alternative biocompatible polymers (e.g., silicone, polyurethane).
Plasticizer (e.g., o-NPOE)	Potential cytotoxicity and leaching.	Selection of plasticizers with low toxicity and high retention within the membrane.
Ionophore (this compound)	Potential for cytotoxicity if leached.	Covalent immobilization of the ionophore to the polymer matrix.
Sensor Surface	Protein fouling, cell adhesion, foreign body response.	Surface modification with biocompatible coatings (e.g., hydrogels, heparin).

Methodologies for Assessing Ionophore Stability and Leaching in Experimental Setups

The long-term performance and reliability of a this compound-based sensor are directly linked to the stability of the ionophore within the membrane and the rate at which it may leach into the surrounding environment. Leaching of the ionophore or other membrane components can lead to a drift in the sensor's response and a decrease in its operational lifetime.

Several methodologies are employed to assess these critical parameters:

Electrochemical Characterization: The stability of the sensor can be monitored over time by periodically performing calibrations. A drift in the electrode's potential, a change in the slope of the calibration curve, or an increase in the limit of detection can indicate ionophore leaching or degradation.

Spectroscopic Analysis: Techniques such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC) can be used to quantify the amount of ionophore and plasticizer that has leached into a solution in which the sensor has been immersed. This provides a direct measure of the leaching rate.

Surface Analysis: Microscopic techniques, such as atomic force microscopy (AFM), can be used to visualize changes in the surface morphology of the ion-selective membrane over time. Leaching of components can result in the formation of pores or other surface defects.

Radiotracer Studies: By using a radiolabeled version of the ionophore or plasticizer, the amount of leaching can be determined with very high sensitivity by measuring the radioactivity of the solution in which the sensor is placed.

Assessment Method	Parameter Measured	Information Provided
Potentiometric Monitoring	Sensor potential, slope, limit of detection over time.	Overall sensor stability and operational lifetime.
High-Performance Liquid Chromatography (HPLC)	Concentration of leached components in solution.	Quantitative measure of ionophore and plasticizer leaching rates.
Atomic Force Microscopy (AFM)	Surface topography and morphology.	Visualization of physical changes to the membrane surface due to leaching.
Radiotracer Analysis	Radioactivity of the surrounding solution.	Highly sensitive quantification of the leaching of specific radiolabeled components.

By employing these advanced methodological considerations, researchers can enhance the accuracy, reliability, and safety of measurements obtained using this compound, thereby advancing its utility in a wide range of scientific and clinical investigations.

Future Research Directions for Magnesium Ionophore V

Development of Next-Generation Magnesium Ionophore V-Based Probes with Enhanced Performance Characteristics

A primary focus of future research is the rational design of new ionophores based on the this compound scaffold. The goal is to develop next-generation probes with superior performance characteristics, particularly concerning selectivity and sensitivity. A significant challenge in magnesium sensing has been differentiating between magnesium (Mg²⁺) and calcium (Ca²⁺) ions due to their similar charge and ionic radii. agscientific.comnih.gov Advancements are being sought through careful modification of the ionophore's molecular structure to achieve higher discrimination factors. agscientific.com

Performance Characteristic	Current Limitation/Challenge	Future Research Approach	Potential Impact
Selectivity (Mg²⁺ vs. Ca²⁺)	Low discrimination factor due to similar ionic properties. agscientific.comnih.gov	- Structural modification of the ionophore scaffold. Optimization of membrane composition (e.g., borate:ionophore ratio). google.com	More accurate measurements of Mg²⁺ in high Ca²⁺ environments like extracellular fluid.
Sensitivity	Detection limits can be insufficient for subtle physiological fluctuations. nih.gov	- Introduction of new functional groups to the ionophore. Use of nanomaterials to increase sensor surface area. nih.govnih.gov	Ability to detect minute changes in Mg²⁺ concentration, enabling earlier diagnosis of imbalances.
Stability & Lifetime	Leaching of ionophore and plasticizer from the membrane over time.	- Covalent attachment of the ionophore to the polymer matrix. Development of more robust membrane materials. researchgate.net	Long-term, continuous monitoring without frequent recalibration or replacement.

Expanding the Scope of this compound Application in Novel Biological Discoveries

While this compound is established for measuring magnesium concentrations in clinical samples to diagnose conditions like hypomagnesemia, its full potential in fundamental biological research is yet to be realized. agscientific.com Future applications will likely involve its use to unravel the complex dynamics of magnesium homeostasis in real-time within living cells and tissues. This could provide critical insights into the role of magnesium in cellular physiology, including enzyme activation, energy metabolism, and signal transduction. bluetigerscientific.com

An emerging and unconventional application is the potential use of magnesium-selective ionophores in environmental science, specifically for nuclear waste management. agscientific.com Researchers have experimented with using these ionophores as agents to extract trivalent americium (Am³⁺) and europium (Eu³⁺) from nuclear waste streams, highlighting a novel direction for this class of molecules beyond biological sensing. agscientific.com

Integration of this compound with Advanced Imaging and Sensing Technologies (e.g., Implantable Sensors)

The integration of this compound into advanced technological platforms is a key area for future development. A significant step in this direction is the creation of implantable, solid-state sensors for in-vivo monitoring. researchgate.net For example, CMOS-based multi-ion image sensors are being developed to measure Mg²⁺ dynamics in the brain. nih.gov These devices aim to provide real-time, spatially resolved data on ion fluctuations, which is currently not possible with existing methods. nih.gov

However, a major hurdle remains the ionophore's selectivity in the physiological environment of the brain, where extracellular calcium concentrations can interfere with magnesium detection. nih.gov Future work will focus on improving the sensor's performance by investigating new ionophore structures and membrane materials specifically for biological implantation. nih.gov The combination of these ionophores with nanotechnology, such as the use of nanowires or carbon nanotubes, could also lead to miniaturized, highly sensitive biosensors for point-of-care diagnostics and wearable devices for continuous health monitoring. nih.govmdpi.com

Theoretical Modeling and Computational Studies of this compound Interactions and Transport

Computational and theoretical modeling represents a powerful, yet underexplored, avenue for advancing this compound research. Such studies can provide fundamental insights into the mechanisms of ion recognition and transport that are difficult to obtain through experimental methods alone. By simulating the interactions between the ionophore, magnesium ions, and the surrounding membrane environment, researchers can better understand the factors governing selectivity.

Future computational work could focus on:

Molecular Dynamics (MD) Simulations: To visualize the dynamic process of Mg²⁺ binding and release from the ionophore's cavity and its transport across a lipid membrane.

Quantum Mechanical (QM) Calculations: To precisely calculate the binding energies of Mg²⁺ and interfering ions like Ca²⁺ to the ionophore, guiding the design of more selective molecules.

Parameterization Studies: Developing computational models to rapidly screen new ionophore designs and predict their performance characteristics before undertaking costly and time-consuming synthesis. jcesr.org

These theoretical approaches, similar to those used in ion channel research, can elucidate the complex interplay of electrostatic forces and hydration patterns that determine ionophore function, thereby accelerating the development of next-generation probes. nih.gov

Exploration of this compound in Emerging Areas of Chemical Biology Research

The unique properties of this compound position it as a valuable tool for emerging fields within chemical biology. As the importance of metal ions in biological systems—the "metallome"—becomes increasingly apparent, highly selective probes will be essential for dissecting the roles of individual ions.

Future explorations could include:

Studying Ion Channel and Transporter Function: Using this compound-based sensors to monitor the activity of magnesium-specific transport proteins in real-time.

Investigating Metallostasis and Disease: Applying these probes to study the dysregulation of magnesium homeostasis in diseases such as neurodegenerative disorders, cardiovascular conditions, and metabolic syndrome.

High-Throughput Screening: Developing sensor arrays based on this compound for the rapid screening of drug candidates that may affect magnesium levels in the body.

The continuous improvement of these ionophores, combined with their integration into sophisticated analytical platforms, will ensure their relevance in advancing our understanding of the intricate roles of magnesium in health and disease. annualreviews.orgnih.gov

Q & A

Q. How can the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) guide hypothesis generation for this compound applications?

• Methodological Answer :
• Novelty : Explore understudied applications (e.g., Mg²⁺ dynamics in extracellular vesicles).
• Ethical : Avoid invasive sampling in human studies by validating ionophore efficacy in ex vivo biofluids .
• Feasibility : Pilot small-scale experiments to assess ionophore stability under proposed conditions (e.g., high oxidative stress) .